methanone CAS No. 1114853-33-6](/img/structure/B2396119.png)
[4-(3-chloro-4-methylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](3,4-dimethoxyphenyl)methanone
Overview
Description
Scientific Research Applications
Medicinal Chemistry and Drug Discovery
The oxazine skeleton, with its six-membered heterocyclic ring containing oxygen and nitrogen atoms, offers excellent chemical versatility. N-(3-chloro-4-methylphenyl)-2-(3-nitrobenzamido)benzamide could serve as a scaffold for designing novel bioactive compounds. Researchers can explore its potential as a lead compound for drug development. Additionally, understanding its interactions with biological targets may lead to therapeutic breakthroughs .
Chiral Separations in Chromatography
A recent study introduced a new type of β-cyclodextrin-bonded chiral stationary phase (CSP) called partially substituted 3-chloro-5-methylphenylcarbamate-(3-(2-O-β-cyclodextrin)-2-hydroxypropoxy)-propylsilyl-appended silica particles (35CMP-CD-HPS). This CSP enhances chromatographic separations due to interactions imparted by the 3-chloro-5-methylphenylcarbamate groups. Researchers can explore the use of N-(3-chloro-4-methylphenyl)-2-(3-nitrobenzamido)benzamide in similar applications .
Materials Science and Nanofiber Fabrication
Nano silver-embedded electrospun nanofibers have been developed using poly(4-chloro-3-methylphenyl methacrylate) (CMPMA). These nanofibers find applications in wound healing, antimicrobial coatings, and drug delivery. N-(3-chloro-4-methylphenyl)-2-(3-nitrobenzamido)benzamide could potentially be incorporated into similar nanofiber composites for diverse material science applications .
Thiazole Derivatives for Biological Studies
The compound N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine, synthesized from 3-chloro-2-methylphenylthiourea and 4-fluorophenacyl bromide, belongs to the thiazole family. Thiazoles exhibit various biological activities, and researchers can explore the potential of N-(3-chloro-4-methylphenyl)-2-(3-nitrobenzamido)benzamide in this context .
Future Directions
The future directions for the study of “4-(3-chloro-4-methylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-ylmethanone” could involve further exploration of its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This would require extensive research and experimentation .
properties
IUPAC Name |
[4-(3-chloro-4-methylphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(3,4-dimethoxyphenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20ClNO5S/c1-15-8-10-17(13-18(15)25)26-14-23(32(28,29)22-7-5-4-6-19(22)26)24(27)16-9-11-20(30-2)21(12-16)31-3/h4-14H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKVGQHJKMMWKJK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C=C(S(=O)(=O)C3=CC=CC=C32)C(=O)C4=CC(=C(C=C4)OC)OC)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20ClNO5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(3-chloro-4-methylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](3,4-dimethoxyphenyl)methanone | |
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